Cas no 2103277-64-9 (8-ethyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylic acid)

• Product Name: 8-ethyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylic acid
• CAS No: 2103277-64-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6398919
• PubChem ID: 165788982
• Update Time: 2025-05-22

8-ethyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2103277-64-9
• 8-ethyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylic acid
• EN300-741423

• Inchi： 1S/C14H16N2O2/c1-2-8-4-3-5-9-10-6-7-15-13(14(17)18)12(10)16-11(8)9/h3-5,13,15-16H,2,6-7H2,1H3,(H,17,18)
• InChI Key： ABYDUPCWLWUYKZ-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(C3C=CC=C(CC)C=3N2)CCN1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 65.1Ų

Additional information on 8-ethyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylic acid

8-Ethyl-1H,2H,3H,4H,9H-Pyrido[3,4-B]Indole-1-Carboxylic Acid: A Comprehensive Overview

The compound 8-Ethyl-1H,2H,3H,4H,9H-Pyrido[3,4-B]Indole-1-Carboxylic Acid, identified by the CAS number 2103277-64-9, represents a significant advancement in the field of heterocyclic chemistry. This molecule is a derivative of the pyridoindole family, which has garnered considerable attention due to its unique structural features and potential applications in drug discovery and materials science. The compound's structure incorporates an ethyl group at the 8-position of the pyridoindole system, which introduces steric and electronic modifications that can influence its reactivity and biological activity.

Recent studies have highlighted the importance of pyridoindole derivatives in various biological systems. For instance, researchers have explored the role of 8-Ethyl-Pyrido[3,4-B]Indole Carboxylic Acid in modulating cellular signaling pathways. The carboxylic acid group at position 1 of the molecule has been shown to participate in hydrogen bonding interactions, which are critical for its binding affinity to target proteins. This property makes it a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 2103277-64-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridoindole core through cyclization reactions followed by functionalization at specific positions to introduce substituents like the ethyl group. The optimization of reaction conditions has been a focal point for researchers aiming to enhance yield and purity while minimizing side reactions.

In terms of applications, 8-Ethyl-Pyrido[3,4-B]Indole Carboxylic Acid has demonstrated potential in both pharmacological and materials science domains. In pharmacology, its ability to inhibit specific enzymes involved in disease progression has been extensively studied. For example, recent findings suggest that this compound can act as a selective inhibitor of certain kinases associated with cancer cell proliferation. Additionally, its photophysical properties make it a candidate for use in light-emitting materials and sensors.

The structural versatility of CAS No. 2103277-64-9 allows for further functionalization to tailor its properties for specific applications. Researchers are actively exploring methods to modify the ethyl group or introduce additional substituents to enhance bioavailability or improve material stability. These efforts are supported by computational modeling techniques that predict molecular behavior under various conditions.

In conclusion, 8-Ethyl-1H,2H,3H,4H,9H-Pyrido[3,4-B]Indole-1-Carboxylic Acid, with its unique structure and diverse functional groups, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, making it a valuable compound for both academic and industrial pursuits. As advancements in synthetic methods and computational tools continue to evolve, the full potential of this compound is expected to be further unlocked.